molecular formula C20H20ClNO6S B2997779 N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide CAS No. 863007-38-9

N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide

Cat. No.: B2997779
CAS No.: 863007-38-9
M. Wt: 437.89
InChI Key: BAADEIVTBPAWJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is a structurally complex benzamide derivative featuring three key components:

  • A 4-chlorophenyl group, which enhances lipophilicity and may influence binding affinity.
  • A 1,1-dioxido-2,3-dihydrothiophen-3-yl moiety, a sulfone-containing heterocycle that introduces conformational rigidity and polarity.

The sulfone group likely arises from oxidation of a thiophene precursor.

Properties

IUPAC Name

N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20ClNO6S/c1-26-17-10-13(11-18(27-2)19(17)28-3)20(23)22(15-6-4-14(21)5-7-15)16-8-9-29(24,25)12-16/h4-11,16H,12H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAADEIVTBPAWJU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20ClNO6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is a complex organic compound that has garnered attention due to its potential biological activities. This compound features a unique structure that includes a chlorophenyl group and a thiophene derivative, which contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is C16H16ClN2O4SC_{16}H_{16}ClN_{2}O_{4}S, with a molecular weight of approximately 377.84 g/mol. The compound's structure can be represented as follows:

Structure N 4 chlorophenyl N 1 1 dioxido 2 3 dihydrothiophen 3 yl 3 4 5 trimethoxybenzamide\text{Structure }\text{N 4 chlorophenyl N 1 1 dioxido 2 3 dihydrothiophen 3 yl 3 4 5 trimethoxybenzamide}

Biological Activity

Research indicates that this compound exhibits significant biological activities:

  • Neuropharmacological Effects :
    • It has been studied for its interactions with dopamine D(4) receptors, which are implicated in various neurological disorders. Compounds similar to N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide have shown potential as selective ligands for these receptors .
    • The modification of its structure can influence its affinity and selectivity towards specific biological targets .
  • Anticancer Potential :
    • The benzanilide core present in the compound is recognized for its anticancer properties. Benzanilides have been associated with the inhibition of various kinases involved in cancer progression .
    • Studies suggest that compounds derived from this class can act as effective inhibitors of cancer cell proliferation .

Research Findings and Case Studies

Several studies have highlighted the biological activity of this compound:

Table 1: Summary of Biological Activities

Biological ActivityDescriptionReference
Dopamine D(4) Receptor InteractionPotential selective ligand for neuropharmacological applications
Anticancer ActivityInhibition of cancer cell proliferation
Kinase InhibitionEffective against various kinases involved in cancer

Case Study: Neuropharmacological Research

A study published in a peer-reviewed journal explored the interaction of structurally similar compounds with dopamine receptors. It was found that modifications in the thiophene moiety significantly affected receptor binding affinity. This suggests that N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide may serve as a lead compound for developing new neuropharmacological agents .

Case Study: Anticancer Efficacy

Another research effort focused on the anticancer properties of benzanilide derivatives. The study demonstrated that compounds with similar structural motifs could inhibit cell growth in various cancer lines. This establishes a precedent for further investigation into the anticancer potential of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s uniqueness lies in its combination of the sulfone-dihydrothiophene and 3,4,5-trimethoxybenzamide groups. Key structural analogs and their distinguishing features include:

Compound Name Key Structural Differences Melting Point (°C) Yield (%) Reference
N-(4-Bromophenyl)-3,4,5-trimethoxybenzamide (I) Lacks sulfone-dihydrothiophene; simpler phenylamide Not reported Not reported
N-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide Thiazole ring replaces sulfone-dihydrothiophene Not reported Not reported
N-(4-Cyanophenyl)-3,4,5-trimethoxybenzamide Cyano substituent instead of sulfone-dihydrothiophene Not reported Not reported
N-(1,1-Dioxido-2,3-dihydrothiophen-3-yl)-3-fluoro-N-(p-tolyl)benzamide Fluorine and p-tolyl groups replace 4-chlorophenyl and trimethoxybenzamide Not reported Not reported
N-(3-(4-Chlorophenylamino)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl)-3,4,5-trimethoxybenzamide (2b) Furan and enamine substituents instead of sulfone-dihydrothiophene 241–243 50.89

Physicochemical Properties

  • Molecular Weight: Estimated ~450–470 g/mol (based on formula C23H21ClNO5S).
  • Polarity: The sulfone group increases hydrophilicity compared to non-sulfonated analogs (e.g., ).
  • Thermal Stability : Analogous sulfone-containing compounds () show melting points between 200–250°C, suggesting moderate stability.

Data Tables

Table 2: Melting Points of Analogous Compounds

Compound Type Melting Range (°C) Reference
Furan-based enamines (4a–d) 214–251
Chlorophenyl-furan hybrids (2a–c) 241–263
Sulfone-dihydrothiophenes 209–211 (e.g., 6a)

Q & A

Q. What methodological refinements are needed when crystallographic R-factors exceed acceptable thresholds?

  • Answer :
  • Data quality : Ensure high-resolution data (≤1.0 Å) by optimizing crystal growth (e.g., vapor diffusion).
  • Model adjustments : Refine anisotropic displacement parameters (ADPs) or include hydrogen atoms in riding positions using SHELXL .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.